2,2,2-Trifluoroethyl 5-chloro-2-methylphenylcarbamate
Overview
Description
“2,2,2-Trifluoroethyl 5-chloro-2-methylphenylcarbamate” is a chemical compound with the CAS Number: 1087788-56-4 . It is also known as metolachlor, a pre-emergent herbicide used to control annual grasses and certain broadleaf weeds.
Molecular Structure Analysis
The molecular formula of this compound is C10H9ClF3NO2 . The InChI code is 1S/C10H9ClF3NO2/c1-6-2-3-7 (11)4-8 (6)15-9 (16)17-5-10 (12,13)14/h2-4H,5H2,1H3, (H,15,16) .Physical And Chemical Properties Analysis
This compound is a powder at room temperature . The molecular weight is 267.63 g/mol .Scientific Research Applications
Acrylic Protective Coatings
This compound can be utilized in the synthesis of poly(2,2,2-trifluoroethyl methacrylate), which is a valuable material for developing acrylic protective coatings . These coatings are significant for their chemical resistance and durability, making them ideal for use in harsh environments.
Chemical Synthesis
This compound serves as a versatile intermediate in chemical synthesis. It can be used to introduce trifluoroethyl groups into other molecules, which can significantly alter their physical and chemical properties for various applications.
Each of these applications demonstrates the versatility and importance of 2,2,2-Trifluoroethyl 5-chloro-2-methylphenylcarbamate in scientific research. Its multifaceted uses span across different fields, proving its value in cutting-edge investigations.
Mechanism of Action
The mechanism of action for this compound is not provided in the search results. As it is known to be a pre-emergent herbicide, it might work by inhibiting the growth of weeds, but the exact mechanism is not specified.
properties
IUPAC Name |
2,2,2-trifluoroethyl N-(5-chloro-2-methylphenyl)carbamate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9ClF3NO2/c1-6-2-3-7(11)4-8(6)15-9(16)17-5-10(12,13)14/h2-4H,5H2,1H3,(H,15,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RJPMJKTZLUDUGP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)Cl)NC(=O)OCC(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9ClF3NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
267.63 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,2,2-Trifluoroethyl 5-chloro-2-methylphenylcarbamate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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